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Compound of Interest

Compound Name: Boc-D-Alg(Z2)2-OH

Cat. No.: B15251383

An In-Depth Resource for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the commercial availability of Na-Boc-
Nd,Nw-di-Z-D-arginine, herein referred to as Boc-D-Arg(Z)2-OH. The information presented is
intended to assist researchers, chemists, and procurement specialists in sourcing this critical
reagent for applications in peptide synthesis and drug discovery. Analysis of the commercial
landscape indicates that the initially requested compound, "Boc-D-Alg(Z)2-OH," is not readily
available and is likely a typographical error for the widely used arginine derivative, Boc-D-
Arg(Z)2-OH.

Compound Identification

o Chemical Name: Na-(tert-Butoxycarbonyl)-N&,Nw-bis(carboxybenzyl)-D-arginine

Synonyms: Boc-D-Arg(Z)2-OH, BOC-D-DIBENZYLOXYCARBONYL ARGININE[1]

CAS Number: 145881-13-6[2]

Molecular Formula: C27H34N4Os[2]

Molecular Weight: 542.6 g/mol [2]

Commercial Supplier Analysis
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A variety of chemical suppliers offer Boc-D-Arg(Z)2-OH, typically for research and development

purposes. The following table summarizes the offerings from several key vendors. Purity levels

are consistently high across suppliers, with most offering 298% purity.

Molecular
. Product CAS Molecular ] )
Supplier Weight ( Purity
Name Number Formula
g/mol )
Santa Cruz
) Boc-D- Data not
Biotechnolog 145881-13-6 C27H34N40s 542.6 N
Arg(Z)2-OH specified
y
) Boc-Arg(Z)2-
Sigma- =298.0%
) OH (L- 51219-19-3 C27H34N40s 542.58
Aldrich _ (TLC)
isomer)
. Boc-Arg(2)2-
CymitQuimic
OH (L- 51219-19-3 C27H34N40Os 542.5809 98%
a
isomer)
BOC-D-
MOLBASE 145881-13-6 C27H34N40Os 542.581 98%
ARG(Z)2-OH
o Boc-L- Data not
Iris Biotech 51219-19-3 C27H34N40s 542.59 N
Arg(Z)2-OH specified
Boc-Arg(2)2-
Data not
Aapptec OH (L- 51219-19-3 C27H34N4Os 542.58 B
) specified
isomer)
BOC-
Cenmed 51219-19-3 C27H34N40s 542.58 >98.0%
ARG(Z)2-OH

Note: Some suppliers list the L-isomer (Boc-L-Arg(Z)2-OH, CAS 51219-19-3) more prominently.

Researchers should verify the stereochemistry required for their application.

Applications and Experimental Use

Boc-D-Arg(Z)2-OH is primarily utilized as a protected amino acid building block in solid-phase

peptide synthesis (SPPS). The Boc (tert-butyloxycarbonyl) group protects the alpha-amino
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group, while the two Z (benzyloxycarbonyl) groups provide robust protection for the guanidino
side chain of arginine. This dual side-chain protection is particularly useful in complex
syntheses where strong acid-labile resins are employed.

Key Applications:

o Peptide Synthesis: Serves as a protected building block for incorporating D-arginine into
peptide sequences.[3][4] The D-configuration is often used to enhance peptide stability
against enzymatic degradation or to modulate biological activity.

e Drug Development: The unique structure of protected amino acids like this one can be
leveraged to enhance the bioactivity and selectivity of potential therapeutic agents.[5]

e Biochemical Research: Used in the synthesis of custom peptides for studying protein-protein
interactions, enzyme kinetics, and other cellular processes.[5]

General Experimental Protocol: Use in Solid-Phase
Peptide Synthesis (SPPS)

While specific protocols vary based on the peptide sequence and scale, the following outlines a
general workflow for the incorporation of Boc-D-Arg(Z)2-OH into a growing peptide chain on a
solid support.

¢ Resin Preparation: Start with a suitable solid support resin (e.g., Merrifield or Wang resin)
pre-loaded with the C-terminal amino acid.

o Deprotection: Remove the N-terminal Boc protecting group of the resin-bound amino acid
using an acid such as trifluoroacetic acid (TFA) in dichloromethane (DCM).

¢ Neutralization: Neutralize the resulting trifluoroacetate salt with a base, typically
diisopropylethylamine (DIPEA) in DCM or N-methylpyrrolidone (NMP).

e Amino Acid Activation: Activate the carboxylic acid of Boc-D-Arg(Z)2-OH to facilitate amide
bond formation. Common activating agents include HBTU/HCTU or DCC/HOB in a suitable
solvent like NMP or DMF.
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o Coupling: Add the activated Boc-D-Arg(Z)2-OH solution to the deprotected, neutralized resin.
Allow the coupling reaction to proceed for 1-2 hours at room temperature.

e Washing: Thoroughly wash the resin with solvents such as DMF and DCM to remove excess
reagents and byproducts.

» Repeat Cycle: Repeat steps 2-6 for each subsequent amino acid to be added to the peptide
sequence.

o Final Cleavage and Deprotection: Once the peptide is fully assembled, cleave it from the
resin and remove the side-chain protecting groups (including the Z groups on the arginine)
using a strong acid cocktail, such as hydrofluoric acid (HF) or a trifluoromethanesulfonic acid
(TEMSA)-based mixture.

« Purification: Purify the crude peptide, typically by reverse-phase high-performance liquid
chromatography (RP-HPLC).

Visualized Workflow

The following diagrams illustrate the logical flow of using a protected amino acid like Boc-D-
Arg(Z)2-OH in a standard solid-phase peptide synthesis cycle.
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Figure 1: General Workflow for Peptide Synthesis

Click to download full resolution via product page

Caption: General workflow for solid-phase peptide synthesis (SPPS).
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Figure 2: Logical Relationship in SPPS
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Caption: Key components and their relationship in the SPPS process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Commercial
Sourcing of Boc-D-Arg(Z)2-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15251383#commercial-suppliers-of-boc-d-alg-z-2-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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